3-Amino-1,1,1-trifluoropentan-2-ol hydrochloride
Description
3-Amino-1,1,1-trifluoropentan-2-ol hydrochloride, or 3-ATFP hydrochloride, is an important synthetic intermediate in the pharmaceutical and chemical industries. It is a colorless, water-soluble solid with a melting point of 166-168°C and a relative molecular mass of 199.6. 3-ATFP hydrochloride is used as a starting material for the synthesis of a variety of active pharmaceutical ingredients (APIs) and other chemicals. It is also used in the production of fluorinated compounds and as a reagent in organic synthesis.
Scientific Research Applications
Pharmacology
3-Amino-1,1,1-trifluoropentan-2-ol hydrochloride: is utilized in pharmacological research due to its potential as a building block for the synthesis of bioactive molecules. Its trifluoromethyl group can increase the lipophilicity and metabolic stability of pharmaceuticals . This compound could be instrumental in developing new therapeutic agents, particularly those targeting central nervous system disorders where blood-brain barrier permeability is crucial.
Organic Synthesis
In organic synthesis, this compound serves as a versatile intermediate. The presence of both amino and hydroxyl functional groups allows for selective reactions, making it suitable for constructing complex molecules. It’s particularly useful in synthesizing fluorinated compounds, which are increasingly important in medicinal chemistry for their unique properties .
Material Science
The compound’s application in material science stems from its ability to act as a monomer or a crosslinking agent due to its reactive functional groups. It can contribute to the development of novel polymers with enhanced chemical resistance and stability, especially in harsh environments where fluorinated materials excel .
Biochemistry
In biochemistry, 3-Amino-1,1,1-trifluoropentan-2-ol hydrochloride can be used to modify peptides and proteins. The introduction of fluorine atoms can alter the biological activity and conformational stability of biomolecules, providing insights into their structure-function relationships .
Analytical Chemistry
This compound is valuable in analytical chemistry for developing new analytical methods. Its unique chemical structure can be used as a standard or a derivatization agent to improve the detection of various analytes in complex mixtures using techniques like HPLC or mass spectrometry .
Environmental Science
In environmental science, research into the compound’s degradation and interaction with environmental factors is critical. Understanding its behavior in different ecosystems helps assess its impact and develop strategies for the safe disposal and management of fluorinated waste .
properties
IUPAC Name |
3-amino-1,1,1-trifluoropentan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10F3NO.ClH/c1-2-3(9)4(10)5(6,7)8;/h3-4,10H,2,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYBYWDKXHODWRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(C(F)(F)F)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1,1,1-trifluoropentan-2-ol hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
